Cas no 5279-04-9 (N'-[(1E)-(5-nitrofuran-2-yl)methylidene]naphthalene-1-carbohydrazide)

• Product Name: N'-[(1E)-(5-nitrofuran-2-yl)methylidene]naphthalene-1-carbohydrazide
• CAS No: 5279-04-9
• MF: C₁₆H₁₁N₃O₄
• MW: 309.276243448257
• CID: 1579356
• PubChem ID: 5331674
• Update Time: 2025-04-21

N'-[(1E)-(5-nitrofuran-2-yl)methylidene]naphthalene-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(1E)-(5-nitrofuran-2-yl)methylidene]naphthalene-1-carbohydrazide
• N-[(E)-(5-nitrofuran-2-yl)methylideneamino]naphthalene-1-carboxamide
• SR-01000203078-1
• SR-01000203078
• 5279-04-9
• AKOS003852633
• SCHEMBL24185362

• Inchi： 1S/C16H11N3O4/c20-16(14-7-3-5-11-4-1-2-6-13(11)14)18-17-10-12-8-9-15(23-12)19(21)22/h1-10H,(H,18,20)/b17-10+
• InChI Key： ONOUYGNVKVSARM-LICLKQGHSA-N
• SMILES： O1C(=CC=C1/C=N/NC(C1=CC=CC2=CC=CC=C21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.07503
• Monoisotopic Mass: 309.074956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 3.6

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.662
• PSA: 97.74